Cas no 93362-44-8 (2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)-)

• Product Name: 2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)-
• CAS No: 93362-44-8
• MF: C₉H₅BrN₂O₂S
• MW: 285.117199659348
• CID: 4337164
• PubChem ID: 893498
• Update Time: 2025-11-01

2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)-
• 93362-44-8
• BBL026655
• STL375726
• VS-08390
• 4-bromo-5-(pyrimidin-2-ylsulfanyl)furan-2-carbaldehyde
• 4-Bromo-5-(pyrimidin-2-ylthio)furan-2-carbaldehyde
• CS-0366771
• AKOS002344743
• 4-bromo-5-pyrimidin-2-ylsulfanylfuran-2-carbaldehyde
• SCHEMBL14825218

• Inchi： 1S/C9H5BrN2O2S/c10-7-4-6(5-13)14-8(7)15-9-11-2-1-3-12-9/h1-5H
• InChI Key： HRCREMWMYBNZOE-UHFFFAOYSA-N
• SMILES： O1C(SC2=NC=CC=N2)=C(Br)C=C1C=O

Computed Properties

• Exact Mass: 283.92551Da
• Monoisotopic Mass: 283.92551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3Ų

Additional information on 2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)-

Comprehensive Overview of 2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)- (CAS No. 93362-44-8)

The compound 2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)- (CAS No. 93362-44-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a furan ring, a bromo substituent, and a pyrimidinylthio moiety, this compound exhibits versatile reactivity and potential applications. Researchers are increasingly exploring its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)- is its potential as a building block for pharmaceutical intermediates. The presence of both furancarboxaldehyde and pyrimidinylthio groups allows for diverse chemical modifications, making it a valuable candidate for designing novel bioactive molecules. Recent studies have highlighted its utility in the development of antimicrobial agents and enzyme inhibitors, aligning with the global demand for new therapeutic solutions.

In the context of green chemistry, 2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)- has also been investigated for its compatibility with sustainable synthesis methods. The compound's reactivity under mild conditions makes it an attractive choice for researchers aiming to reduce the environmental impact of chemical processes. This aligns with the broader industry trend toward eco-friendly synthesis and renewable feedstocks, which are frequently searched topics in scientific databases and AI-driven research platforms.

Another area of exploration for CAS No. 93362-44-8 is its potential in material science. The furan and pyrimidine rings contribute to its electronic properties, making it a candidate for use in organic semiconductors and photovoltaic materials. As the demand for advanced materials in electronics and energy storage grows, compounds like this are gaining traction in both academic and industrial research.

From a safety and handling perspective, 2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)- requires standard laboratory precautions. While it is not classified as a high-risk substance, proper storage and handling protocols should be followed to ensure its stability and longevity. This is particularly relevant for researchers who frequently search for compound stability and storage conditions in their workflows.

In summary, 2-Furancarboxaldehyde, 4-bromo-5-(2-pyrimidinylthio)- (CAS No. 93362-44-8) is a multifaceted compound with promising applications in drug discovery, green chemistry, and advanced materials. Its structural complexity and reactivity make it a subject of ongoing research, reflecting the broader scientific community's focus on innovation and sustainability. As interest in these areas continues to rise, this compound is likely to remain a key player in cutting-edge chemical research.